Cas no 2138018-26-3 (2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine)

• Product Name: 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine
• CAS No: 2138018-26-3
• MF: C₉H₁₉F₂NO₂
• MW: 211.249469995499
• CID: 5300109
• Update Time: 2025-06-27

2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-amino-2,2-difluoropropoxy)ethoxy]-2-methylpropane
• 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine
• 1-Propanamine, 3-[2-(1,1-dimethylethoxy)ethoxy]-2,2-difluoro-

• Inchi： 1S/C9H19F2NO2/c1-8(2,3)14-5-4-13-7-9(10,11)6-12/h4-7,12H2,1-3H3
• InChI Key： JXNTXAQLNBKJLO-UHFFFAOYSA-N
• SMILES： FC(CN)(COCCOC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 157
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5

Additional information on 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine

2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine: A Promising Compound in Modern Pharmaceutical Research

2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine, with the CAS number 2138018-26-3, represents a novel class of organic molecules that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical science. This compound is characterized by its complex molecular framework, which includes multiple functional groups, including fluorine atoms, ether linkages, and amine functionalities. The presence of fluorine atoms in the molecule plays a critical role in modulating its physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are essential parameters for drug development.

The 2-methylpropan-2-yl group, also known as tert-butyl, is a key structural element in this compound. This substituent contributes to the steric bulk and hydrophobicity of the molecule, which can significantly influence its interaction with biological targets. The ether linkage between the 2-methylpropan-2-yl group and the ethoxy chain further enhances the molecule's flexibility, allowing it to adopt various conformations that may be advantageous for binding to specific receptors or enzymes. The overall molecular design of 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]prontan-1-amine suggests a potential role in modulating cellular processes, particularly in the context of signal transduction and metabolic regulation.

Recent studies have highlighted the importance of fluorine substitution in pharmaceutical compounds, as it can enhance the therapeutic efficacy of drugs while reducing off-target effects. The 2,2-Difluoro moiety in this molecule is particularly noteworthy, as it may confer unique electronic properties that facilitate interactions with biological macromolecules. For instance, fluorine atoms are known to influence the hydrogen bonding capacity of molecules, which is crucial for the formation of stable complexes with proteins or nucleic acids. This property makes 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine a promising candidate for the development of drugs targeting diseases associated with dysregulated signaling pathways.

One of the most significant advantages of this compound is its potential for use in the design of small-molecule inhibitors for specific enzymes or receptors. The presence of the ethoxy group in the molecule suggests that it may interact with hydrophobic pockets in target proteins, thereby modulating their activity. This structural feature is particularly relevant in the context of drug discovery for conditions such as cancer, inflammation, and neurodegenerative disorders. Researchers have increasingly focused on compounds with complex architectures, as they can offer greater specificity and reduced toxicity compared to traditional small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have enabled scientists to predict the behavior of compounds like 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine with greater accuracy. These tools allow for the simulation of molecular interactions, helping to identify potential therapeutic applications and optimize the compound's properties for clinical use. For example, studies have shown that fluorinated compounds can exhibit improved metabolic stability, which is a critical factor in the development of long-acting drugs. This property may make 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine a valuable asset in the design of drugs for chronic diseases where prolonged therapeutic effects are required.

The amine functionality in this compound also plays a crucial role in its biological activity. Amines are common in many bioactive molecules, as they can participate in hydrogen bonding and electrostatic interactions with target proteins. The position of the amine group in 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine may influence its ability to bind to specific receptors or enzymes, making it a potential candidate for the development of drugs targeting G-protein-coupled receptors (GPCRs) or other protein families involved in cellular signaling.

Another area of interest in the study of 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine is its potential application in the field of drug delivery. The molecular structure of this compound may allow for the incorporation of additional functional groups that can enhance its solubility or enable targeted delivery to specific tissues. For instance, the presence of ether linkages may facilitate the conjugation of the molecule to carrier systems, such as liposomes or nanoparticles, which can improve its bioavailability and reduce systemic toxicity.

Recent research has also explored the possibility of using 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine as a scaffold for the development of new drugs. By modifying specific functional groups within the molecule, scientists can create derivatives with enhanced pharmacological properties. For example, the introduction of additional fluorine atoms or the replacement of certain hydrophobic groups with polar moieties may improve the compound's affinity for specific biological targets, thereby increasing its therapeutic potential.

Despite its promising properties, the development of 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine as a therapeutic agent requires further investigation. Key challenges include optimizing its pharmacokinetic profile, ensuring its safety in vivo, and identifying the most appropriate disease indications for its use. Ongoing studies are focused on addressing these challenges through a combination of experimental and computational approaches, with the goal of translating this compound into a viable pharmaceutical product.

In summary, 2,2-Difluoro-3-[2-[(2-methylpropan-2-yl)oxy]ethoxy]propan-1-amine represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with the strategic placement of fluorine atoms and functional groups, positions it as a promising candidate for the development of new therapies. As research in this area continues to evolve, the potential applications of this compound are likely to expand, offering new opportunities for the treatment of a wide range of diseases.